Cas no 103008-71-5 (Cyanamide, (4-ethoxy-6-methyl-1,3,5-triazin-2-yl)-)
103008-71-5 structure
Product Name:Cyanamide, (4-ethoxy-6-methyl-1,3,5-triazin-2-yl)-
CAS No:103008-71-5
MF:C7H9N5O
MW:179.179260015488
CID:1135419
PubChem ID:13608526
Update Time:2025-04-20
Cyanamide, (4-ethoxy-6-methyl-1,3,5-triazin-2-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Cyanamide, (4-ethoxy-6-methyl-1,3,5-triazin-2-yl)-
- (4-ethoxy-6-methyl-1,3,5-triazin-2-yl)cyanamide
- SCHEMBL10498676
- 103008-71-5
- N-(4-ethoxy-6-methyl-1,3,5-triazin-2-yl)cyanamide
- DTXSID50544883
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- Inchi: 1S/C7H9N5O/c1-3-13-7-11-5(2)10-6(12-7)9-4-8/h3H2,1-2H3,(H,9,10,11,12)
- InChI Key: AIYPTLWVDCVSMD-UHFFFAOYSA-N
- SMILES: O(C1N=C(NC#N)N=C(C)N=1)CC
Computed Properties
- Exact Mass: 179.08071g/mol
- Monoisotopic Mass: 179.08071g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 179.18g/mol
- XLogP3: 1.4
- Topological Polar Surface Area: 83.7Ų
Cyanamide, (4-ethoxy-6-methyl-1,3,5-triazin-2-yl)- Related Literature
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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